Cas no 17285-29-9 (5-hydroxy-2,3-dihydropyridazin-3-one)

5-Hydroxy-2,3-dihydropyridazin-3-one is a heterocyclic compound featuring a pyridazinone core with a hydroxyl substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dihydropyridazinone scaffold is particularly useful for constructing biologically active molecules, including potential enzyme inhibitors or ligands. The hydroxyl group enhances solubility and provides a handle for further functionalization. The compound’s stability under standard conditions and compatibility with diverse reaction conditions make it a practical choice for research and industrial applications. Its synthesis and derivatization potential contribute to its utility in medicinal chemistry and material science.

5-hydroxy-2,3-dihydropyridazin-3-one structure

17285-29-9 structure

Product Name:5-hydroxy-2,3-dihydropyridazin-3-one

CAS No:17285-29-9

MF:C₄H₄N₂O₂

MW:112.086760520935

MDL:MFCD16988464

CID:208288

PubChem ID:54703163

Update Time:2025-06-09

5-hydroxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- Pyridazine-3,5-diol
- 3(2H)-Pyridazinone,5-hydroxy-
- 3,5-PYRIDAZINEDIOL
- 3,5-Dihydroxy-pyridazin
- 6-hydroxy-1H-pyridazin-4-one
- AC1L84F9
- CTK4D4385
- NSC273048
- SureCN391604
- SureCN9382176
- pyriMidine-4,5-diol
- 5-hydroxy-2,3-dihydropyridazin-3-one
- 3,5-Dihydroxypyridazin
- 5-hydroxy-3(2h)-pyridazinone
- 4-hydroxy-1H-pyridazin-6-one
- SCHEMBL9382176
- NSC-273048
- DTXSID40716037
- Z1198169122
- 17285-29-9
- MFCD16988464
- SCHEMBL391604
- EN300-170971
- 5-hydroxypyridazin-3(2H)-one
- FT-0687458
- A3810
- AMY25221
- AKOS006291799
- DB-335454
- MDL： MFCD16988464
- Inchi： 1S/C4H4N2O2/c7-3-1-4(8)6-5-2-3/h1-2H,(H2,6,7,8)
- InChI Key： OTOJGQWOSFQJAH-UHFFFAOYSA-N
- SMILES： OC1C=NNC(C=1)=O

Computed Properties

Exact Mass: 112.02732
Monoisotopic Mass: 112.027277
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.7
XLogP3: -0.9

Experimental Properties

Density: 1.55
Boiling Point: 243.6°Cat760mmHg
Flash Point: 101.1°C
Refractive Index: 1.648
PSA: 66.24

5-hydroxy-2,3-dihydropyridazin-3-one Pricemore >>

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